1-(2,5-dimethylbenzyl)-3-(p-tolyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide

• IUPAC Name: 1-[(2,5-dimethylphenyl)methyl]-3-(4-methylphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• InChI: InChI=1S/C21H24N2O3S/c1-14-5-8-18(9-6-14)23-20-13-27(25,26)12-19(20)22(21(23)24)11-17-10-15(2)4-7-16(17)3/h4-10,19-20H,11-13H2,1-3H3
• InChI Key: JRTCTSIZPMGOBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3CS(=O)(=O)CC3N(C2=O)CC4=C(C=CC(=C4)C)C
• Molecular Formula: C21H24N2O3S
• Molecular Weight: 384.5 g/mol

Description

1-(2,5-dimethylbenzyl)-3-(p-tolyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide is a useful research compound. Its molecular formula is C21H24N2O3S and its molecular weight is 384.49. The purity is usually 95%.
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Scientific Research Applications

Photochromic and Magnetic Properties

The compound's derivatives, as in the case of multifunctional mononuclear bisthienylethene-cobalt(II) complexes, exhibit distinct photochromic and magnetic properties. These complexes demonstrate field-induced slow magnetic relaxation and color change upon irradiation, indicating potential applications in magnetic and photoresponsive materials (Cao et al., 2015).

Catalyst Recycling

A fluorous room-temperature ionic liquid derived from this compound has been used in homogeneous hydrosilylation reactions, showcasing its utility in catalyst recycling and phase behavior with organic solvents (van den Broeke et al., 2002).

Synthesis of Water-Soluble Carbene Complexes

Water-soluble carbene complexes synthesized from derivatives of this compound have been employed as efficient and recoverable catalysts in the synthesis of organic compounds, such as 2,3-dimethylfuran (Özdemir et al., 2001).

Intramolecular and Intermolecular Exchange Interaction

Imidazole-substituted oxoverdazyl radicals, derived from this compound, play a role in mediating intramolecular and intermolecular exchange interactions, which is crucial in understanding the magnetic behavior of certain compounds (Norel et al., 2008).

Synthesis of Ureas and Thiadiazines

Its derivatives are used in the synthesis of ureas and thiadiazines, which are important in various chemical reactions and the study of molecular structures (Ellis et al., 1972); (Edenhofer & Meister, 1977).

Anion Exchange Membranes for Fuel Cells

Quaternized poly(2,6-dimethyl-1,4-phenylene oxide) copolymers with pendant sterically-protected imidazoliums, derived from this compound, have shown promise as anion exchange membranes for alkaline fuel cells, demonstrating high water uptake and ionic conductivity (Sheng et al., 2020).

Antioxidant Activity

Novel derivatives, such as 5,7-dimethyl-3H-thiazolo[4,5-b]pyridines, synthesized from this compound, have been evaluated for their antioxidant activity, indicating potential applications in health and medicine (Chaban et al., 2013).